6-Methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine

• Molecular Formula: C7H10N2S
• Molecular Weight: 154.24 g/mol
• IUPAC Name: 6-methyl-4,5,6,7-tetrahydro-[1,3]thiazolo[5,4-c]pyridine
• InChI: InChI=1S/C7H10N2S/c1-5-2-6-7(3-8-5)10-4-9-6/h4-5,8H,2-3H2,1H3
• InChI Key: BDFROJXLHWMFKH-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(CN1)SC=N2

Description

6-Methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine is a useful research compound. Its molecular formula is C7H10N2S and its molecular weight is 154.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In anhydrous tetrahydrofuran (500 ml), 6-ethoxycarbonyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine (WO94/21599) (21.0 g) was dissolved, followed by the addition of a solution of lithium aluminum hydride in tetrahydrofuran (a 1.0M solution, 200 ml) under ice cooling. The resulting mixture was stirred at room temperature for 2 hours. Water (7 ml) was then added slowly to the reaction mixture. After the termination of the reaction, a 1N aqueous potassium hydroxide solution (7 ml) and anhydrous magnesium sulfate were successively added. After removal of the insoluble matter by filtration, the filtrate was concentrated under reduced pressure. The residue thus obtained was purified by distillation under reduced pressure (1.5 mmHg, boiling point: 82 to 85° C.), whereby the title compound (6.10 g, 40%) was obtained as a colorless oil.